Cas no 321309-32-4 (1,2,3-BENZOTHIADIAZOLE-5-CARBONYL CHLORIDE)

1,2,3-Benzothiadiazole-5-carbonyl chloride is a reactive heterocyclic compound primarily used as an intermediate in organic synthesis and pharmaceutical applications. Its benzothiadiazole core structure imparts unique electronic and steric properties, making it valuable for constructing complex molecules, particularly in agrochemical and medicinal chemistry. The carbonyl chloride group enhances reactivity, facilitating efficient acylation and coupling reactions. This compound is particularly advantageous in the development of bioactive derivatives due to its ability to introduce the benzothiadiazole moiety, which is known for its potential in plant defense activators and therapeutic agents. High purity and stability under controlled conditions ensure consistent performance in synthetic workflows.
1,2,3-BENZOTHIADIAZOLE-5-CARBONYL CHLORIDE structure
321309-32-4 structure
Product Name:1,2,3-BENZOTHIADIAZOLE-5-CARBONYL CHLORIDE
CAS No:321309-32-4
MF:C7H3ClN2OS
MW:198.62951874733
MDL:MFCD01764004
CID:304651
PubChem ID:2735457
Update Time:2025-06-07

1,2,3-BENZOTHIADIAZOLE-5-CARBONYL CHLORIDE Chemical and Physical Properties

Names and Identifiers

    • 1,2,3-BENZOTHIADIAZOLE-5-CARBONYL CHLORIDE
    • AC1MC3CS
    • AC1Q3G6P
    • AG-F-07248
    • CTK1C2111
    • MolPort-000-142-376
    • SBB092380
    • A821150
    • MFCD01764004
    • FT-0606214
    • AKOS006229968
    • Benzo[d][1,2,3]thiadiazole-5-carbonyl chloride
    • 1,2,3-benzothiadiazole-5-carbonyl chloride, AldrichCPR
    • 321309-32-4
    • 3-MORPHOLIN-4-YL-PROPIONICACIDHYDRAZIDE
    • SCHEMBL1022265
    • Benzo[d][1,2,3]thiadiazole-5-carbonylchloride
    • J-503776
    • BP-10328
    • DTXSID00370735
    • PS-10755
    • WMA30932
    • DB-048162
    • 1,2,3-Benzothiadiazole-5-carbonylchloride
    • MDL： MFCD01764004
    • Inchi： 1S/C7H3ClN2OS/c8-7(11)4-1-2-6-5(3-4)9-10-12-6/h1-3H
    • InChI Key： VOSTUOLSYXVSND-UHFFFAOYSA-N
    • SMILES： ClC(C1C=CC2=C(C=1)N=NS2)=O

Computed Properties

  • Exact Mass: 197.96500
  • Monoisotopic Mass: 197.965
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 202
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 71.1A^2
  • XLogP3: 2.4

Experimental Properties

  • Density: 1.577
  • Melting Point: 94-98°C
  • Boiling Point: 311°C at 760 mmHg
  • Flash Point: 141.9°C
  • Refractive Index: 1.704
  • PSA: 71.09000
  • LogP: 2.07030

1,2,3-BENZOTHIADIAZOLE-5-CARBONYL CHLORIDE Security Information

  • Hazard Statement： Irritant
  • Hazardous Material transportation number：UN 3261
  • Hazard Category Code： 34
  • Safety Instruction： S26-S36/37/39-S45
  • Hazardous Material Identification： Xi
  • Risk Phrases：R34
  • Safety Term：S26;S36/37/39;S45

1,2,3-BENZOTHIADIAZOLE-5-CARBONYL CHLORIDE Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1,2,3-BENZOTHIADIAZOLE-5-CARBONYL CHLORIDE Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B411983-50mg
1,2,3-Benzothiadiazole-5-carbonyl chloride
 321309-32-4
50mg
 $ 50.00 2022-06-07
TRC
B411983-100mg
1,2,3-Benzothiadiazole-5-carbonyl chloride
 321309-32-4
100mg
 $ 70.00 2022-06-07
TRC
B411983-500mg
1,2,3-Benzothiadiazole-5-carbonyl chloride
 321309-32-4
500mg
 $ 250.00 2022-06-07
Apollo Scientific
OR01800-250mg
1,2,3-Benzothiadiazole-5-carbonyl chloride
 321309-32-4 95%
250mg
 £76.00 2025-02-19
Apollo Scientific
OR01800-1g
1,2,3-Benzothiadiazole-5-carbonyl chloride
 321309-32-4 95%
1g
 £118.00 2025-02-19
Apollo Scientific
OR01800-5g
1,2,3-Benzothiadiazole-5-carbonyl chloride
 321309-32-4 95%
5g
 £360.00 2025-02-19
abcr
AB144823-250 mg
1,2,3-Benzothiadiazole-5-carbonylchloride; 95%
 321309-32-4
250 mg
 €175.30 2023-07-20
A2B Chem LLC
AD48916-250mg
1,2,3-Benzothiadiazole-5-carbonyl chloride
 321309-32-4 95%
250mg
 $98.00 2024-04-20
A2B Chem LLC
AD48916-1g
1,2,3-Benzothiadiazole-5-carbonyl chloride
 321309-32-4 95%
1g
 $336.00 2024-04-20
abcr
AB144823-1g
1,2,3-Benzothiadiazole-5-carbonylchloride, 95%; .
 321309-32-4 95%
1g
 €249.60 2025-02-18

1,2,3-BENZOTHIADIAZOLE-5-CARBONYL CHLORIDE Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:321309-32-4)1,2,3-BENZOTHIADIAZOLE-5-CARBONYL CHLORIDE
Order Number:A821150
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:09
Price ($):396.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:321309-32-4)1,2,3-BENZOTHIADIAZOLE-5-CARBONYL CHLORIDE
A821150
Purity:99%
Quantity:5g
Price ($):396.0
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